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Compound of Interest

Compound Name: 1-Cyclooctene, 3-bromo-

Cat. No.: B15128604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and suppliers
of 3-Bromocyclooctene (CAS No. 7422-06-2). The information is compiled for professionals in
research and development who require detailed chemical data.

Chemical and Physical Properties

3-Bromocyclooctene is a halogenated cycloalkene. While extensive experimental data is limited
in publicly available literature, the following table summarizes its key identified and computed
properties.
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Property Value Source
CAS Number 7422-06-2 [1]
Molecular Formula CsH13Br [1]12]
Molecular Weight 189.09 g/mol [11[2]
Boiling Point 79 °C at 5 Torr [2]
Density 1.3308 g/cm3 at 25 °C [2]
Melting Point Data not available

Solubility Data not available

Computed XLogP3-AA 3.5 [1]
Exact Mass 188.02006 Da [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 3-
Bromocyclooctene are not readily available in the surveyed scientific literature. General
synthetic organic chemistry techniques for the bromination of alkenes would be applicable. A
generalized workflow for a chemical synthesis is presented below.

Experimental Workflow: General Chemical
Synthesis
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General Chemical Synthesis Workflow
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Caption: A generalized workflow for a typical chemical synthesis process.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15128604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15128604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways and Biological Activity

Currently, there is no available information in the public domain regarding any specific signaling
pathways or biological activities associated with 3-Bromocyclooctene. This compound is
primarily available as a research chemical, and its biological effects have not been extensively
studied or reported in peer-reviewed literature.

Logical Relationship: Data Availability
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Caption: Availability of technical data for 3-Bromocyclooctene.

Suppliers

3-Bromocyclooctene (CAS 7422-06-2) is available from a number of chemical suppliers
catering to the research and development community. The following table provides a non-
exhaustive list of potential suppliers. It is recommended to contact the suppliers directly for
current availability, purity, and pricing.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15128604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15128604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Supplier Region
BLD Pharm Global
ChemicalBook Global
Chemsrc Global
Unisource India India
Ultra Pure Lab Chem Industries LLP India
LookChem China
Sigma-Aldrich Global
Fisher Scientific Global

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15128604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15128604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

